Cas no 597584-62-8 (3-(3'-Pyridyl)phenylacetic Acid)

• Product Name: 3-(3'-Pyridyl)phenylacetic Acid
• CAS No: 597584-62-8
• MF: C₁₃H₁₁NO₂
• MW: 213.231943368912
• MDL: MFCD03426515
• CID: 950642
• PubChem ID: 2760512
• Update Time: 2025-04-19

3-(3'-Pyridyl)phenylacetic Acid Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 3-(3-pyridinyl)- (9CI)
• (3-Pyridin-3-yl-Phenyl)-Acetic acid
• 3-(3-pyridinyl)Benzeneacetic acid
• 3-(3'-PYRIDYL)PHENYLACETIC ACID
• AC1MC2UN
• CTK8J5199
• MolPort-000-158-452
• SBB065590
• SureCN3941960
• 2-(3-(Pyridin-3-yl)phenyl)aceticacid
• 3-(3'-Pyridyl)phenylaceticacid
• XYA58462
• Q-103094
• SCHEMBL3941960
• 597584-62-8
• AKOS007930824
• 2-(3-pyridin-3-ylphenyl)acetic Acid
• MFCD03426515
• DTXSID90375193
• (3-Pyridin-3-ylphenyl)-acetic acid
• CS-0171112
• [3-(PYRIDIN-3-YL)PHENYL]ACETIC ACID
• DB-072694
• 2-(3-(pyridin-3-yl)phenyl)acetic acid
• 3-(3'-Pyridyl)phenylacetic Acid

• MDL： MFCD03426515
• Inchi： 1S/C13H11NO2/c15-13(16)8-10-3-1-4-11(7-10)12-5-2-6-14-9-12/h1-7,9H,8H2,(H,15,16)
• InChI Key： PYYYKVJJIGKHKH-UHFFFAOYSA-N
• SMILES： OC(CC1C=CC=C(C2C=NC=CC=2)C=1)=O

Computed Properties

• Exact Mass: 213.07903
• Monoisotopic Mass: 213.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.2A^2
• XLogP3: 1.9

Experimental Properties

• Density: 1.215±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: Not available
• Boiling Point: 408.4°C at 760 mmHg
• Flash Point: 200.8°C
• Refractive Index: 1.6
• Solubility: Slightly soluble (1.8 g/l) (25 º C),
• PSA: 50.19
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

3-(3'-Pyridyl)phenylacetic Acid Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines